Cas no 941971-60-4 (N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbutanamide)

• Product Name: N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbutanamide
• CAS No: 941971-60-4
• MF: C₁₉H₂₁FN₂O₃S
• MW: 376.445047140121
• CID: 5502846
• PubChem ID: 7657737
• Update Time: 2025-07-15

N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]butanamide
• N-[1-(4-fluorophenyl)sulfonyl-3,4-dihydro-2H-quinolin-6-yl]butanamide
• N-(1-((4-fluorophenyl)sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)butyramide
• F2770-0082
• AKOS024679317
• 941971-60-4
• N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbutanamide

• Inchi： 1S/C19H21FN2O3S/c1-2-4-19(23)21-16-8-11-18-14(13-16)5-3-12-22(18)26(24,25)17-9-6-15(20)7-10-17/h6-11,13H,2-5,12H2,1H3,(H,21,23)
• InChI Key： FOBPVWVTBSMNKC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(N1C2C=CC(=CC=2CCC1)NC(CCC)=O)(=O)=O

Computed Properties

• Exact Mass: 376.12569187g/mol
• Monoisotopic Mass: 376.12569187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74.9Ų

Additional information on N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbutanamide

N-1-(4-Fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbutanamide (CAS No. 941971-60-4): A Comprehensive Overview

N-1-(4-Fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbutanamide (CAS No. 941971-60-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, which include a fluorinated benzene ring and a tetrahydroquinoline moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbutanamide can be represented as follows: C₂₀H₂₂FN₂O₃S. The presence of the fluorine atom in the benzene ring enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development. The tetrahydroquinoline moiety, on the other hand, is known for its diverse biological activities, including anti-inflammatory and neuroprotective properties.

Recent studies have explored the potential of N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbutanamide in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbutanamide has also been investigated for its neuroprotective effects. Studies have demonstrated that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. These findings suggest that it may have potential applications in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbutanamide has been extensively studied to understand its behavior in biological systems. In preclinical studies, this compound has shown good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. The compound is metabolized primarily by hepatic enzymes, with a half-life that allows for once-daily dosing in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbutanamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. Phase II trials are expected to provide more detailed insights into its therapeutic potential and optimal dosing regimens.

The synthesis of N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbutanamide involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 6-amino-tetrahydroquinoline with 4-fluorobenzene sulfonyl chloride followed by coupling with butyric acid using a suitable coupling agent such as EDC or HATU. The final product is typically purified by column chromatography or recrystallization to obtain a high-purity compound suitable for pharmaceutical applications.

In conclusion, N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbutanamide (CAS No. 941971-60-4) represents a promising candidate for the development of novel therapeutics targeting inflammatory and neurodegenerative diseases. Its unique chemical structure and favorable pharmacological properties make it an attractive molecule for further research and clinical evaluation. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for improving patient outcomes in various medical conditions.